Methyl 4,5-dimethyl-2-(2-(phenylsulfonyl)acetamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(benzenesulfonyl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C16H17NO5S2/c1-10-11(2)23-15(14(10)16(19)22-3)17-13(18)9-24(20,21)12-7-5-4-6-8-12/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key: AUFTVSCIDKXEMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)CS(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C16H17NO5S2
• Molecular Weight: 367.4 g/mol
• CAS No.: 896616-58-3

Description

Methyl 4,5-dimethyl-2-(2-(phenylsulfonyl)acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H17NO5S2 and its molecular weight is 367.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Facile Synthesis and Precursor Applications

A facile synthesis approach for 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes has been described. These compounds serve as stable precursors for o-dimethylene thiophene in cycloaddition reactions, indicating their utility in constructing more complex molecular structures (Tso, Tsay, & Li, 1995).

Novel Polyamides Synthesis

A novel monomer, 2,5-bis(4-carboxy methylene phenyl)-3,4-diphenyl thiophene, has been synthesized, leading to the development of a series of aromatic–aliphatic polyamides. These polyamides exhibit excellent solubility in polar aprotic solvents and can be cast into films, showcasing their potential in materials science (Ubale, Sagar, Maldar, & Birajdar, 2001).

Catalytic and Reactive Applications

Catalysis in Synthesis

The acid-catalyzed polycondensation of 2-acetoxymethyl-3,4-dimethylthiophene has led to the discovery of a novel soluble poly(thienylene methine) with alternating aromatic- and quinoid-like structures. This synthesis pathway is notable for its straightforwardness and the potential application of the resulting polymers in various technological fields (Stagnaro, Pioli, Panizza, & Gandini, 2009).

Advanced Materials and Sensing

Metal-Organic Frameworks (MOFs) Functionalization

Utilizing methyl-substituted thieno[2,3-b]thiophene dicarboxylate, microporous lanthanide-based MOFs have been synthesized. These frameworks exhibit significant gas adsorption, sensing properties, and magnetic properties, highlighting their versatility in applications ranging from gas storage to sensors and electronic devices (Wang, Cao, Yan, Li, Lu, Ma, Li, Dou, & Bai, 2016).